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An In-depth Technical Guide to Platinum-Tin System Phase Equilibria and Transformations

This technical guide provides a comprehensive overview of the phase equilibria and
transformations within the platinum-tin (Pt-Sn) binary system. It is intended for researchers,
scientists, and drug development professionals who utilize platinum-based materials and
require a thorough understanding of their metallurgy and phase behavior. This document
summarizes key quantitative data, outlines experimental methodologies for phase analysis,
and presents visual representations of phase relationships and experimental workflows.

Introduction to the Platinum-Tin System

The platinum-tin alloy system is of significant interest in various fields, including catalysis,
electronics, and high-temperature materials.[1] The formation of various intermetallic
compounds and the complex phase transformations that occur as a function of temperature
and composition dictate the material's properties and performance in these applications. A
thorough understanding of the Pt-Sn phase diagram is therefore crucial for the targeted design
and synthesis of materials with desired functionalities.

Phase Equilibria and Intermetallic Compounds

The Pt-Sn system is characterized by the formation of several stable intermetallic compounds
and invariant reactions, including eutectic and peritectic transformations.[2][3]

Intermetallic Compounds
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Five key intermetallic compounds have been identified in the Pt-Sn system: PtsSn, PtSn,
Pt2Sns, PtSnz, and PtSna.[2][4] The crystallographic data for these compounds are summarized
in Table 1.

Table 1: Crystallographic Data of Platinum-Tin Intermetallic Compounds

Phase Pearson Symbol Space Group Prototype
PtsSn cP4 Pm-3m CusAu
PtSn hP4 P6s/mmc NiAs
Pt2Sns hP10 P63/mmc Pt2Sns
PtSn2 cF12 Fm-3m CaF2
PtSna 0C20 Ccca PtSna

Sources:[2][5]

Invariant Reactions

The Pt-Sn phase diagram exhibits several invariant reactions, where three phases are in
equilibrium. These reactions are critical for understanding the solidification behavior and
microstructure of Pt-Sn alloys. The reported temperatures and compositions for these reactions
are summarized in Table 2.

Table 2: Invariant Reactions in the Platinum-Tin System
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Reaction Type

Temperature (°C)

Composition (at.%
Sn)

Reaction

Peritectic ~1359 ~20 L + (Pt) < PtsSn
Eutectic ~1341 ~38.2 L < Pt3Sn + PtSn
Congruent Melting ~1549 50 L < PtSn
Peritectic ~898 ~71 L + PtSn < Pt2Sns
Peritectic ~748 ~81.2 L + Pt2Sns < PtSn2
Peritectic ~540 ~93.9 L + PtSnz < PtSna
Eutectic ~228 ~99.5 L < PtSna + (Sn)

Sources:[2][3][6]

Experimental Determination of Phase Equilibria

The determination of the Pt-Sn phase diagram relies on a combination of experimental

techniques to identify phase boundaries and transformation temperatures.

Sample Preparation

o Alloy Synthesis: High-purity platinum and tin are weighed to the desired atomic percentages.

The constituents are typically arc-melted or induction-melted in an inert atmosphere (e.qg.,

argon) to prevent oxidation.

e Homogenization: The resulting alloy ingots are sealed in evacuated quartz ampoules and

annealed at elevated temperatures for an extended period to ensure compositional

homogeneity.

e Quenching: To preserve the high-temperature phase equilibria, samples are rapidly

guenched from the annealing temperature in water or brine.

» Metallographic Preparation: Quenched samples are mounted, ground, and polished to a

mirror finish for microstructural analysis. Chemical etching may be used to reveal phase

boundaries.
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Analytical Techniques

Differential Thermal Analysis (DTA): DTA is used to determine the temperatures of phase
transformations, such as solidus, liquidus, eutectic, and peritectic reactions. The sample is
heated and cooled at a controlled rate, and temperature differences between the sample and
a reference material are recorded.

X-ray Diffraction (XRD): XRD is employed to identify the crystal structures of the phases
present in the alloys at different compositions and temperatures. By analyzing the diffraction
patterns, the lattice parameters and phase fractions can be determined.

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):
SEM provides high-resolution images of the microstructure of the alloys. EDS allows for the
guantitative determination of the chemical composition of the different phases observed in
the microstructure.

Electron Probe Microanalysis (EPMA): EPMA provides accurate compositional analysis of
the different phases present in the microstructure, which is crucial for determining the
solubility limits of the phases.

Visualizations
Experimental Workflow for Phase Diagram
Determination

The following diagram illustrates the general workflow for the experimental determination of a

binary phase diagram, such as the Pt-Sn system.
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Caption: Experimental workflow for Pt-Sn phase diagram determination.
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Solidification Pathway of a Hypoeutectic Pt-Sn Alloy

The diagram below illustrates the phase transformations that occur upon cooling a Pt-Sn alloy
with a composition of 30 at.% Sn from the liquid phase.

Liquid (L)
(30 at.% Sn)
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(Pt dendrites form)

Cooling to Eutectic Temperature

L - PtsSn + PtSn
(Eutectic Reaction at 1341°C)

Completion of Solidification

Solid: Primary (Pt) +
Eutectic (PtsSn + PtSn)

Click to download full resolution via product page

Caption: Solidification of a Pt-30 at.% Sn alloy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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